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Compound of Interest

Compound Name: 2-Hydrazinopyrimidine

Cat. No.: B184050 Get Quote

An In-Depth Technical Guide to 2-Hydrazinopyrimidine: Sourcing, Quality Control, and

Handling for Research & Development

Introduction to 2-Hydrazinopyrimidine
2-Hydrazinopyrimidine (CAS No. 7504-94-1) is a heterocyclic organic compound featuring a

pyrimidine ring substituted with a hydrazine group.[1][2] Its molecular formula is C₄H₆N₄, with a

molecular weight of approximately 110.12 g/mol .[1][2] This reagent is typically supplied as a

white to light yellow crystalline powder.[1] The unique reactivity of the hydrazine moiety,

combined with the electronic properties of the pyrimidine ring, makes it a valuable building

block in medicinal chemistry and a specialized reagent in analytical sciences.

In drug discovery, the pyrimidine scaffold is a "privileged" structure, appearing in numerous

FDA-approved drugs for a wide range of diseases, including cancer and infectious diseases.[3]

[4] 2-Hydrazinopyrimidine serves as a precursor for synthesizing more complex molecules,

such as hydrazones and fused heterocyclic systems like pyrazolo[1,5-a]pyrimidines, which

have shown potential as kinase inhibitors and anticancer agents.[5][6] Its application also

extends to analytical chemistry, where it can be used as a derivatization agent to enhance the

detection of other molecules in techniques like mass spectrometry.[1]

This guide provides an in-depth overview of the commercial landscape for 2-
Hydrazinopyrimidine, outlines critical quality control measures, and details best practices for

its handling and storage, aimed at researchers, chemists, and supply chain professionals in the

pharmaceutical and biotechnology industries.
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Commercial Availability and Sourcing
2-Hydrazinopyrimidine is readily available from a variety of chemical suppliers, catering to

needs ranging from small-scale academic research to larger developmental quantities. Purity

levels typically range from 95% to over 97%.[2][7][8]

Major Commercial Suppliers
The following table summarizes the offerings from several prominent suppliers. Pricing and

stock levels are subject to change and should be verified directly with the vendor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b184050?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/758094
https://www.thermofisher.com/order/catalog/product/453050010
https://store.apolloscientific.co.uk/product/2-hydrazinopyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Typical
Purity

Available
Pack Sizes

CAS
Number

MDL
Number

Notes

Thermo

Fisher

Scientific

≥96.0%

(HPLC)[7]
1 g, 5 g[7][9] 7504-94-1[7]

MFCD01249

337[9]

Marketed

under the

Thermo

Scientific

Chemicals

brand.

Sigma-

Aldrich

(Merck)

95%[2]

Custom

packaging

(product is

listed as

discontinued

but may be

available as a

hydrate)[2]

7504-94-1[2]
MFCD01249

337[2]

Often

supplied as a

hydrate

(C₄H₆N₄ ·

xH₂O).[2]

Apollo

Scientific
97%[8]

1 g, 5 g, 25

g[8]
7504-94-1[8]

MFCD01249

337[8]

Provides

pricing for

various

quantities on

their website.

[8]

Fluorochem 95%[10]

1 g, 5 g, 10 g,

25 g, 100

g[10]

7504-94-

1[10]

MFCD01249

337[10]

Stock

available in

various global

locations.[10]

Oakwood

Chemical
Not specified

250 mg, 1 g,

5 g, 25 g[11]

7504-94-

1[11]

MFCD01249

337[11]

Offers a

range of

research-

focused

quantities.

[11]

US Biological

Life Sciences

Highly

Purified,

500 mg, 1 g,

2 g, 5 g[12]

7504-94-

1[12]

Not specified Offers

different
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99+% (HPLC)

[12]

grades for

biochemical

applications.

[12]

Key Considerations for Sourcing
When selecting a supplier for 2-Hydrazinopyrimidine, researchers should consider the

following:

Purity and Documentation: The required purity depends on the application. For synthetic

chemistry, a 95-97% purity may be sufficient, whereas applications in quantitative analysis or

late-stage drug development may demand >99% purity. Always request a lot-specific

Certificate of Analysis (CoA) to verify purity, identity (e.g., via NMR or IR), and the analytical

methods used.[13][14][15]

Scale and Lead Time: Availability can vary significantly between catalog suppliers and bulk

manufacturers. For research quantities (mg to g), suppliers like those listed above are

suitable.[8][10][11] For kilogram-scale needs, a custom synthesis request may be necessary,

involving longer lead times.[16]

Physical Form: The compound is typically a solid, but it can be supplied as a hydrate.[2] The

presence of water can affect reaction stoichiometry and should be accounted for. The

anhydrous form is air- and heat-sensitive, requiring more stringent storage.[1]

Quality Control and Purity Assessment
Ensuring the quality of 2-Hydrazinopyrimidine is paramount, as impurities can lead to failed

experiments or the formation of undesired byproducts.

Understanding the Impurity Profile
The most common methods for synthesizing 2-Hydrazinopyrimidine involve the nucleophilic

substitution of a leaving group at the 2-position of the pyrimidine ring with hydrazine.[1] Typical

starting materials include 2-chloropyrimidine or 2-mercaptopyrimidine, which react with

hydrazine hydrate.[1][17]
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Based on these routes, potential impurities include:

Unreacted Starting Materials: Residual 2-chloropyrimidine or other pyrimidine precursors.

Residual Hydrazine: As a process reagent, hydrazine is a potential genotoxic impurity and its

levels must be carefully controlled in pharmaceutical applications.[18]

Byproducts of Degradation: The hydrazine moiety is susceptible to oxidation, which can lead

to the formation of various degradation products, particularly if not stored correctly.

Analytical Methods for Quality Verification
A combination of analytical techniques should be used to confirm the identity and purity of the

material.

High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity

and identifying impurities. A reversed-phase method with UV detection is typically suitable.[7]

[19]

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Confirms the chemical structure and

can detect impurities with distinct proton signals.

Mass Spectrometry (MS): Confirms the molecular weight of the compound.[13]

Infrared (IR) Spectroscopy: Confirms the presence of key functional groups.[7]

Standard Operating Procedure: Purity Determination by
HPLC
This protocol is a representative method for determining the purity of 2-Hydrazinopyrimidine.

Method validation is required for GMP applications.[19]

1. Objective: To determine the purity of a 2-Hydrazinopyrimidine sample by reversed-phase

HPLC with UV detection.

2. Materials and Reagents:

2-Hydrazinopyrimidine sample
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or Trifluoroacetic acid)

Reference standard (if available)

3. Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

4. Chromatographic Conditions:

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: 5% B to 95% B over 15 minutes, hold for 2 minutes, then return to initial

conditions.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 254 nm (or λmax determined by UV scan)[19]

Injection Volume: 10 µL[19]

5. Procedure:

Sample Preparation: Accurately weigh approximately 1 mg of 2-Hydrazinopyrimidine and

dissolve it in 1 mL of a 50:50 mixture of water and acetonitrile to create a 1 mg/mL stock

solution.

System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition

(95% A, 5% B) until a stable baseline is achieved.[19]
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Injection: Inject the prepared sample solution onto the column.

Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent purity by

dividing the main peak area by the total area of all peaks.

6. Acceptance Criteria:

For R&D purposes, a purity of ≥95% is typically acceptable. Specifications should be set

based on the specific needs of the project.

Supplier Qualification Workflow
For drug development professionals, qualifying a supplier is a critical, multi-step process to

ensure a consistent and reliable supply of high-quality material. The following workflow

illustrates the key stages.
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Phase 1: Initial Screening

Phase 2: Material Evaluation

Phase 3: Final Qualification

Identify Potential Suppliers
(e.g., Thermo, Sigma, Apollo)

Request Technical Documents
(CoA, SDS, Quote)

Review Purity, Specs,
and Lead Times

Order Sample Quantity
from 1-2 Shortlisted Suppliers

Meets Initial Criteria

Perform In-House QC Testing
(HPLC, NMR, MS)

Compare Results to
Supplier's CoA

Evaluate Batch-to-Batch
Consistency (if possible)

Data Concordant

Approve Supplier and
Establish Specifications

Qualified Material for R&D

Click to download full resolution via product page

Caption: Workflow for qualifying a 2-Hydrazinopyrimidine supplier.
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Safe Handling, Storage, and Disposal
Proper handling and storage are essential to maintain the integrity of 2-Hydrazinopyrimidine
and ensure laboratory safety.

Safety Precautions
According to safety data sheets, 2-Hydrazinopyrimidine is classified as an irritant.[2][10]

Causes skin irritation (H315).[2][10]

Causes serious eye irritation (H319).[2][10]

May cause respiratory irritation (H335).[2][10]

Recommended Handling Procedures:

Always handle in a well-ventilated area or a chemical fume hood.[20][21]

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves, and a lab coat.[22]

Avoid breathing dust. Use dry clean-up procedures and avoid generating dust during

handling.[20]

Wash hands thoroughly after handling.[21]

Storage Conditions
2-Hydrazinopyrimidine is sensitive to air and heat.[1]

Storage Temperature: Store in a cool, dry place, often under refrigerated conditions (0-10°C).

[1] Some suppliers recommend 2-8°C.[23]

Atmosphere: To prevent oxidation, store under an inert atmosphere (e.g., argon or nitrogen).

[1]

Container: Keep the container tightly sealed to prevent moisture ingress.[20]
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Disposal
Dispose of unused material and its container as hazardous waste in accordance with local,

state, and federal regulations. Do not allow the chemical to enter drains or sewer systems.[21]

[22]

Conclusion
2-Hydrazinopyrimidine is an accessible and vital reagent for chemical synthesis and drug

discovery, available through numerous commercial suppliers. For researchers and developers,

the key to successful utilization lies not just in sourcing the material but in applying rigorous

quality control and adhering to strict safety and storage protocols. By carefully selecting a

supplier, performing independent analytical verification, and understanding the compound's

stability, professionals can ensure the integrity of their research and the reliability of their

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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